Cas no 349139-26-0 (N-4-(propan-2-yl)phenylmorpholine-4-carboxamide)
N-4-(propan-2-yl)phenylmorpholine-4-carboxamide is a synthetic organic compound featuring a morpholine carboxamide core substituted with an isopropylphenyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The morpholine moiety enhances solubility and bioavailability, while the isopropylphenyl group contributes to steric and electronic modulation, influencing binding affinity in target interactions. The compound's stability under physiological conditions and tunable reactivity make it a versatile intermediate in drug discovery, particularly for kinase inhibitors or CNS-active agents. Its well-defined synthetic pathway allows for high purity and scalability, supporting consistent performance in experimental applications.
349139-26-0 structure
Product Name:N-4-(propan-2-yl)phenylmorpholine-4-carboxamide
CAS No:349139-26-0
MF:C14H20N2O2
MW:248.320803642273
MDL:MFCD00228090
CID:3112790
PubChem ID:669753
Update Time:2025-06-08
N-4-(propan-2-yl)phenylmorpholine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-isopropylphenyl)morpholine-4-carboxamide
- N-4-(propan-2-yl)phenylmorpholine-4-carboxamide
- SMR000503000
- EN300-24657424
- HMS2835G23
- N-(4-isopropylphenyl)-4-morpholinecarboxamide
- STK062982
- Oprea1_115227
- MLS001181392
- MORPHOLINE-4-CARBOXYLIC ACID (4-ISOPROPYL-PHENYL)-AMIDE
- Z208334100
- N-(4-propan-2-ylphenyl)morpholine-4-carboxamide
- G44811
- CHEMBL1169929
- N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide
- CS-0242256
- AKOS003260979
- SCHEMBL104586
- 349139-26-0
-
- MDL: MFCD00228090
- Inchi: 1S/C14H20N2O2/c1-11(2)12-3-5-13(6-4-12)15-14(17)16-7-9-18-10-8-16/h3-6,11H,7-10H2,1-2H3,(H,15,17)
- InChI Key: VNFQCEIAWZAABJ-UHFFFAOYSA-N
- SMILES: O1CCN(C(NC2C=CC(=CC=2)C(C)C)=O)CC1
Computed Properties
- Exact Mass: 248.152477885Da
- Monoisotopic Mass: 248.152477885Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 41.6Ų
N-4-(propan-2-yl)phenylmorpholine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24657424-0.05g |
N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide |
349139-26-0 | 95.0% | 0.05g |
$88.0 | 2025-02-19 | |
| Enamine | EN300-24657424-0.1g |
N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide |
349139-26-0 | 95.0% | 0.1g |
$132.0 | 2025-02-19 | |
| Enamine | EN300-24657424-0.25g |
N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide |
349139-26-0 | 95.0% | 0.25g |
$188.0 | 2025-02-19 | |
| Enamine | EN300-24657424-0.5g |
N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide |
349139-26-0 | 95.0% | 0.5g |
$353.0 | 2025-02-19 | |
| Enamine | EN300-24657424-1.0g |
N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide |
349139-26-0 | 95.0% | 1.0g |
$470.0 | 2025-02-19 | |
| Enamine | EN300-24657424-2.5g |
N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide |
349139-26-0 | 95.0% | 2.5g |
$923.0 | 2025-02-19 | |
| Enamine | EN300-24657424-5.0g |
N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide |
349139-26-0 | 95.0% | 5.0g |
$1364.0 | 2025-02-19 | |
| Enamine | EN300-24657424-10.0g |
N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide |
349139-26-0 | 95.0% | 10.0g |
$2024.0 | 2025-02-19 | |
| Enamine | EN300-24657424-1g |
N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide |
349139-26-0 | 95% | 1g |
$470.0 | 2023-09-15 | |
| Enamine | EN300-24657424-5g |
N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide |
349139-26-0 | 95% | 5g |
$1364.0 | 2023-09-15 |
N-4-(propan-2-yl)phenylmorpholine-4-carboxamide Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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